Cas no 5325-19-9 (Naphtho[2,3-d]thiazole,2-phenyl-)

• Product Name: Naphtho[2,3-d]thiazole,2-phenyl-
• CAS No: 5325-19-9
• MF: C₁₇H₁₁NS
• MW: 261.340942621231
• CID: 379231
• PubChem ID: 219186
• Update Time: 2025-04-19

Naphtho[2,3-d]thiazole,2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Naphtho[2,3-d]thiazole,2-phenyl-
• 2-phenylbenzo[f][1,3]benzothiazole
• AC1L5684
• AC1Q4WIB
• CTK4J7357
• NSC129
• NSC-129
• Naphtho[2, 2-phenyl-
• DTXSID20276967
• SCHEMBL24466846
• 5325-19-9

• Inchi： 1S/C17H11NS/c1-2-6-12(7-3-1)17-18-15-10-13-8-4-5-9-14(13)11-16(15)19-17/h1-11H
• InChI Key： CYVZJVLKLDQVRY-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NC2C=C3C=CC=CC3=CC1=2

Computed Properties

• Exact Mass: 261.06133
• Monoisotopic Mass: 261.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 453.5°C at 760 mmHg
• Flash Point: 234.5°C
• Refractive Index: 1.74
• PSA: 12.89
• LogP: 5.11650